Cas no 79531-09-2 (bicyclo[5.1.0]octan-2-aminium chloride)

bicyclo[5.1.0]octan-2-aminium chloride structure
79531-09-2 structure
Product name:bicyclo[5.1.0]octan-2-aminium chloride
CAS No:79531-09-2
MF:C8H16N+.Cl-
MW:161.67234
CID:1797839
PubChem ID:54377

bicyclo[5.1.0]octan-2-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • bicyclo[5.1.0]octan-2-aminium chloride
    • 6-bicyclo[5.1.0]octanylazanium,chloride
    • 79531-09-2
    • BICYCLO(5.1.0)OCTANE-2-AMINE, HYDROCHLORIDE
    • Inchi: InChI=1S/C8H15N.ClH/c9-8-4-2-1-3-6-5-7(6)8;/h6-8H,1-5,9H2;1H
    • InChI Key: IUDYZQYNGDRVFS-UHFFFAOYSA-N
    • SMILES: C1CCC(C2CC2C1)[NH3+].[Cl-]

Computed Properties

  • Exact Mass: 161.0971272g/mol
  • Monoisotopic Mass: 161.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6Ų

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